BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Natural Isotopes of
Neodymium

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Neodymium
CAS No.: 42320-27-4
Cat. No.: B10815414
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural isotopes of nheodymium, their
relative abundances, and the methodologies used for their determination. This information is
critical for researchers in various fields, including geochemistry, nuclear physics, and materials
science, as well as for professionals in drug development who may utilize isotopic labeling
techniques.

Natural Isotopic Abundance of Neodymium

Neodymium (Nd) is a rare earth element with atomic number 60. Naturally occurring
neodymium is a mixture of seven isotopes, five of which are stable and two of which are
radioactive with extremely long half-lives.[1][2] The isotopic composition of natural neodymium
is summarized in the table below.
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Natural )
Mass o Half-life Decay Daughter
Isotope Abundan  Stability
Number (t'%) Mode Product
ce (%)
142Nd 142 27.2%[3][4] Stable - - -
143Nd 143 12.2%[3][5] Stable - - -
2.29x

Radioactiv
144Nd 144 23.8%[3][5] 1015 a (Alpha) 140Ce

e

years[3][4]
145Nd 145 8.3%[3][5]  Stable - - -
146Nd 146 17.2%][3][5] Stable - - -
148Nd 148 5.80%[3][6] Stable - - -
o B-B-

Radioactiv 9.3x1018
150Nd 150 5.60%[3][6] (Double 150Sm

e years[3][5]

Beta)

Note: While 144Nd and 150Nd are technically radioactive, their half-lives are so long that they
are often considered stable for practical purposes.[3]

Experimental Protocol for Isotopic Abundance
Determination: Thermal lonization Mass
Spectrometry (TIMS)

The determination of the isotopic composition of neodymium is most commonly and accurately
achieved using Thermal lonization Mass Spectrometry (TIMS). This technique offers high
precision and sensitivity, making it ideal for geological and nuclear applications.

Principle

TIMS involves the ionization of a purified sample on a hot filament, followed by the acceleration
of the resulting ions and their separation based on their mass-to-charge ratio in a magnetic
field.
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Detailed Methodology

e Sample Preparation:

o Digestion: The sample containing neodymium is first dissolved, typically using strong
acids such as hydrofluoric (HF) and nitric acid (HNOs), to bring the element into a soluble
form.

o Chemical Separation: Neodymium is chemically separated from other elements in the
sample matrix to avoid isobaric interferences (ions of other elements having the same
mass as a heodymium isotope). This is a crucial step and is often accomplished through
multi-stage ion-exchange chromatography.

e Filament Loading:

o Asmall, precisely measured amount of the purified neodymium solution is loaded onto a
metal filament, typically made of rhenium (Re) or tantalum (Ta).

o The sample is then gently dried on the filament.
e Mass Spectrometric Analysis:

o The filament is placed into the ion source of the mass spectrometer, which is then
evacuated to a high vacuum.

o The filament is heated by passing an electric current through it. This causes the
neodymium sample to first evaporate and then ionize (lose an electron), forming Nd+
ions.

o The positively charged ions are then accelerated out of the ion source by a high voltage
potential.

o The ion beam passes through a strong magnetic field, which deflects the ions. The degree
of deflection is dependent on the mass-to-charge ratio of the ion; lighter isotopes are
deflected more than heavier isotopes.

o The separated ion beams are then detected by a series of collectors (Faraday cups). The
electrical current generated in each cup is proportional to the abundance of the

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/product/b10815414/docs?utm_src=pdf-body#a-technical-guide-to-the-natural-isotopes-of-neodymium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

corresponding isotope.

o Data Acquisition and Correction:

o The measured isotope ratios are corrected for mass fractionation, an instrumental effect
that favors the transmission of heavier isotopes. This is typically done by normalizing the
measured ratios to a known, stable isotope ratio, such as 146Nd/144Nd, which has a
reference value of 0.7219.[7]

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of determining neodymium isotopic
abundance using Thermal lonization Mass Spectrometry.

Sample Preparation Mass Spectrometry Analysis Data Processing g

Click to download full resolution via product page

Caption: Workflow for Neodymium Isotope Analysis by TIMS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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